6-({[5-(benzyloxy)-1H-indol-1-yl]acetyl}amino)hexanoic acid

• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol
• SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)N(C=C3)CC(=O)NCCCCCC(=O)O
• InChI: InChI=1S/C23H26N2O4/c26-22(24-13-6-2-5-9-23(27)28)16-25-14-12-19-15-20(10-11-21(19)25)29-17-18-7-3-1-4-8-18/h1,3-4,7-8,10-12,14-15H,2,5-6,9,13,16-17H2,(H,24,26)(H,27,28)
• InChIKey: NERDFILMZIGHDV-UHFFFAOYSA-N

6-({[5-(Benzyloxy)-1H-indol-1-yl]acetyl}amino)hexanoic Acid: Synthesis & Key Properties

6-({[5-(benzyloxy)-1H-indol-1-yl]acetyl}amino)hexanoic acid (MW 394.47, C23H26N2O4, logP 2.99, logD 0.16, polar surface area 116.7 Ų) is a synthetic indole-1-acetic acid derivative comprising a 5-benzyloxyindole core linked via an acetamido bridge to a hexanoic acid chain . The compound represents an extended-chain analog of [5-(benzyloxy)-1H-indol-1-yl]acetic acid (compound 1, CAS 374818-88-9), which has been characterized as a submicromolar aldose reductase (ALR2) inhibitor and a weak PPARγ ligand [1]. Both the benzyloxy pharmacophore at the 5-position and the terminal carboxylic acid group are recognized structural determinants for aldose reductase inhibition within the indole-1-acetic acid chemotype [1].

1Scaffold-extension probe for ALR2 inhibitor development; 5‑benzyloxy pharmacophore essential for ALR2 engagement.

2Hexanoic acid linker enables altered active‑site interactions vs. acetic acid congeners (PDB 2IQ0).

3Dual‑target research tool for ALR2/PPARγ pathway crosstalk studies; PPARγ activity reported as low.

• [1] Prnová, M.S., Majekova, M., Milackova, I., Diez-Dacal, B., Perez-Sala, D., Ceyhan, M.S., Banerjee, S. and Stefek, M. (2015) '[5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand', Acta Biochimica Polonica, 62(3), pp. 523–528. doi:10.18388/abp.2014_953. View Source

6-({[5-(Benzyloxy)-1H-indol-1-yl]acetyl}amino)hexanoic Acid: Irreplaceability vs. Analogs

Indole-1-acetic acid derivatives are not functionally interchangeable. Systematic structure–activity relationship (SAR) studies demonstrate that the presence and position of the benzyloxy group and the length of the carboxyalkyl chain exert profound effects on aldose reductase inhibitory potency and selectivity [1]. Removal of the 5-benzyloxy substituent results in an approximately 10-fold loss of ALR2 inhibition (IC50 shifts from 0.7 µM to 7 µM), while relocation of the benzyloxy group to alternative positions (e.g., 6-benzyloxy) remains quantitatively uncharacterized in direct comparative studies, creating uncertainty in potency and selectivity predictions [1]. Furthermore, the hexanoic acid extension present in the target compound distinguishes it from simple acetic acid congeners; independent crystallographic evidence shows that hexanoic acid binds to aldose reductase with a binding constant of 1 µM, occupying the enzyme's hydrophobic specificity pocket in a manner not accessible to shorter carboxylic acid analogs [2]. These data collectively preclude casual substitution of the target compound with in-class analogs without risking altered target engagement and functional outcomes.

Target

5‑Benzyloxy‑indole‑1‑acetic acid hexanoic derivative

Substitute

Unsubstituted indol‑1‑yl acetic acid (4a) or shorter‑chain analogs

Removal of 5‑benzyloxy causes ~10‑fold ALR2 potency loss; shorter acid chain may not access hydrophobic specificity pocket (hexanoic acid K_d 1 µM in AR). Functional interchangeability not supported.

• [1] Kovacikova, L., Prnova, M.S., Majekova, M., Bohac, A., Karasu, C. and Stefek, M. (2021) 'Development of novel indole-based bifunctional aldose reductase inhibitors/antioxidants as promising drugs for the treatment of diabetic complications', Molecules, 26(10), 2867. doi:10.3390/molecules26102867. View Source
• [2] Steuber, H., Heine, A. and Klebe, G. (2006) 'Crystal structure of aldose reductase complexed with hexanoic acid', PDB ID: 2IQ0. doi:10.2210/pdb2IQ0/pdb. View Source

6-({[5-(Benzyloxy)-1H-indol-1-yl]acetyl}amino)hexanoic Acid: Differentiation Evidence

ALR2 Inhibition: 5-Benzyloxy Substitution Effect

In a controlled SAR series of indol-1-yl acetic acid derivatives, the parent 5-benzyloxy-substituted compound (4m) exhibited an ALR2 IC50 of 0.7 µM, representing an approximately 10-fold potency enhancement relative to the unsubstituted indol-1-yl acetic acid (4a), which displayed an IC50 of 7 µM [1]. The 5-benzyloxy substituent is directly responsible for this gain in inhibitory activity, as the core scaffold and carboxymethyl pharmacophore are identical between the two comparators. This potency differential is among the largest single-substituent effects reported in this chemotype series and establishes the benzyloxy group as a key pharmacophoric element for ALR2 engagement [1].

ALR2 Inhibition: 5‑Bn Substitution

Head‑to‑head

IC₅₀ 0.7 µM (5‑Bn) vs 7 µM (unsub.)

5‑Benzyloxy essential for submicromolar ALR2 engagement; scaffold substitution profile review.

Human recombinant ALR2; reported ~10‑fold difference.

Evidence Dimension	ALR2 (aldose reductase) inhibitory potency
Target Compound Data	IC50 = 0.7 µM (compound 4m, 5-benzyloxy-indol-1-yl acetic acid; parent scaffold of the target hexanoic acid derivative)
Comparator Or Baseline	IC50 = 7 µM (compound 4a, unsubstituted indol-1-yl acetic acid)
Quantified Difference	Approximately 10-fold greater potency for the 5-benzyloxy-substituted scaffold
Conditions	In vitro enzyme inhibition assay; human recombinant ALR2; experimental details per reference [76] cited in Kovacikova et al. 2021, Table 3

Why This Matters

Procurement of the 5-benzyloxy-substituted indole scaffold is mandatory for achieving submicromolar ALR2 inhibition; the unsubstituted analog is 10-fold less potent and therefore unsuitable as a functional replacement.

• [1] Kovacikova, L., Prnova, M.S., Majekova, M., Bohac, A., Karasu, C. and Stefek, M. (2021) 'Development of novel indole-based bifunctional aldose reductase inhibitors/antioxidants as promising drugs for the treatment of diabetic complications', Molecules, 26(10), 2867. doi:10.3390/molecules26102867. Data from Table 3, compound 4m vs. 4a. View Source

Selectivity for ALR2 over ALR1

Selectivity versus the closely related aldehyde reductase (ALR1) is a critical differentiator among aldose reductase inhibitors, as off-target ALR1 inhibition is linked to altered detoxification of reactive aldehydes. The 5-benzyloxy-indol-1-yl acetic acid scaffold (compound 1 / 4m) displays a selectivity factor (SF = IC50-ALR1 / IC50-ALR2) of approximately 7 against human enzymes [1]. In the original rat enzyme characterization, selectivity reached a factor of approximately 50 relative to rat kidney aldehyde reductase [2]. In contrast, the unsubstituted indol-1-yl acetic acid (4a) shows an SF of 11, demonstrating that selectivity is scaffold-dependent and not merely a function of the benzyloxy group alone [1]. The hexanoic acid extension in the target compound may further modulate selectivity, though direct comparative selectivity data for the final hexanoic acid derivative are not yet published.

ALR2/ALR1 Selectivity

Cross‑study

SF = 7 (human); SF ≈ 50 (rat)

Scaffold-dependent selectivity margin; supports ALR2‑biased pathway study fit.

Species‑dependent range; hexanoic impact on selectivity not yet reported.

Evidence Dimension	Selectivity factor (SF) for ALR2 over ALR1
Target Compound Data	SF = 7 (human enzymes, compound 4m); SF ≈ 50 (rat enzymes, compound 1) [REFS-1, REFS-2]
Comparator Or Baseline	SF = 11 (compound 4a, unsubstituted indol-1-yl acetic acid, human enzymes) [1]
Quantified Difference	SF values are within comparable range; both demonstrate selectivity >1, but the 5-benzyloxy compound shows species-dependent selectivity enhancement up to ~50-fold in rat enzyme preparations
Conditions	Human recombinant ALR2 and ALR1 (Table 3, REFS-1); rat kidney aldose reductase and aldehyde reductase (REFS-2)

Why This Matters

The scaffold demonstrates a selectivity margin that reduces the risk of ALR1-mediated off-target effects; selection of the 5-benzyloxy-substituted core ensures this selectivity profile is retained.

• [1] Kovacikova, L., Prnova, M.S., Majekova, M., Bohac, A., Karasu, C. and Stefek, M. (2021) 'Development of novel indole-based bifunctional aldose reductase inhibitors/antioxidants as promising drugs for the treatment of diabetic complications', Molecules, 26(10), 2867. doi:10.3390/molecules26102867. Table 3. View Source
• [2] Prnová, M.S., Majekova, M., Milackova, I., Diez-Dacal, B., Perez-Sala, D., Ceyhan, M.S., Banerjee, S. and Stefek, M. (2015) '[5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand', Acta Biochimica Polonica, 62(3), pp. 523–528. doi:10.18388/abp.2014_953. View Source

Ex Vivo Efficacy: Sorbitol Accumulation Inhibition

Beyond isolated enzyme assays, the 5-benzyloxy-indol-1-yl acetic acid scaffold has demonstrated concentration-dependent inhibition of sorbitol accumulation in isolated rat lenses, a tissue-level functional readout directly relevant to diabetic cataract pathogenesis [1]. Sorbitol accumulation, driven by aldose reductase activity under hyperglycemic conditions, was significantly attenuated. This ex vivo organ-level efficacy distinguishes the scaffold from compounds that show isolated enzyme inhibition but fail to translate to cellular or tissue contexts. Quantitative sorbitol reduction values are reported graphically in the primary publication; no comparator compound was tested in parallel in the same ex vivo model, limiting direct quantitative comparison [1].

Ex Vivo Sorbitol Inhibition

Supporting

Concentration‑dependent reduction in rat lens

Tissue‑level translation of ALR2 inhibition; functional polyol‑pathway endpoint context.

No direct comparator in same ex vivo model; quantitative data graphical.

Evidence Dimension	Inhibition of sorbitol accumulation in isolated rat lenses (ex vivo organ model)
Target Compound Data	Significant, concentration-dependent inhibition of sorbitol accumulation (compound 1; graphical data in REFS-1)
Comparator Or Baseline	No direct comparator tested in the same ex vivo model
Quantified Difference	Not available as a direct head-to-head value; efficacy is qualitatively reported as significant
Conditions	Isolated rat lenses incubated under hyperglycemic conditions; sorbitol quantified biochemically [1]

Why This Matters

Tissue-level translation of enzymatic inhibition de-risks the procurement decision by providing evidence that the scaffold's ALR2 inhibition is functionally meaningful beyond isolated enzyme assays.

• [1] Prnová, M.S., Majekova, M., Milackova, I., Diez-Dacal, B., Perez-Sala, D., Ceyhan, M.S., Banerjee, S. and Stefek, M. (2015) '[5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand', Acta Biochimica Polonica, 62(3), pp. 523–528. doi:10.18388/abp.2014_953. View Source

Hexanoic Acid Chain: Physicochemical Impact

The target compound incorporates a hexanoic acid linker (6-carbon aliphatic chain terminating in a carboxylic acid), which structurally distinguishes it from the simpler acetic acid analog. The measured physicochemical properties of the target compound include logP = 2.99, logD = 0.16, and polar surface area (PSA) = 116.7 Ų . By comparison, the parent [5-(benzyloxy)-1H-indol-1-yl]acetic acid (MW 281.31, C17H15NO3) has a predicted logP of approximately 3.0–3.5 and a PSA of approximately 70–80 Ų (estimated from its smaller structure) . Crystallographic studies show that hexanoic acid binds in the aldose reductase active site with a binding constant of 1 µM, engaging the hydrophobic specificity pocket through its aliphatic chain, a binding mode not accessible to acetic acid [1]. The increased chain length and PSA of the target compound may translate into altered solubility, membrane permeability, and enzyme-binding kinetics relative to the acetic acid parent.

Hexanoic Acid Chain Impact

Cross‑study

logP 2.99, logD 0.16, PSA 116.7 Ų

Alters solubility/H‑bond capacity vs. acetic acid parent; binding‑mode context from PDB 2IQ0.

MW increase +113 Da; hexanoic acid K_d 1 µM in AR.

Evidence Dimension	Physicochemical properties (logP, logD, PSA, MW) and crystallographically inferred binding mode
Target Compound Data	logP = 2.99, logD = 0.16, PSA = 116.7 Ų, MW = 394.47
Comparator Or Baseline	[5-(benzyloxy)-1H-indol-1-yl]acetic acid: MW = 281.31, predicted logP ~3.0–3.5, estimated PSA ~70–80 Ų
Quantified Difference	MW increase of 113.16 Da; PSA increase of ~36–47 Ų; logP/lipophilicity comparable; hexanoic acid chain introduces additional hydrogen bond donor/acceptor capacity and hydrophobic surface
Conditions	Experimental logP/logD/PSA from ChemDiv QC ; comparator properties from ChemicalBook ; hexanoic acid-AR binding from PDB 2IQ0 [1]

Why This Matters

The hexanoic acid extension alters solubility, hydrogen-bonding capacity, and potential binding-site interactions relative to the acetic acid parent; procurement decisions must account for these differences if downstream assays require specific solubility or permeability profiles.

• [1] Steuber, H., Heine, A. and Klebe, G. (2006) 'Crystal structure of aldose reductase complexed with hexanoic acid', PDB ID: 2IQ0. doi:10.2210/pdb2IQ0/pdb. View Source

Dual ALR2 Inhibition and PPARγ Ligand Activity

The 5-benzyloxy-indol-1-yl acetic acid scaffold has been demonstrated to act as a ligand for PPARγ in luciferase reporter assays, albeit with low activity [1]. This dual aldose reductase inhibitor / PPARγ ligand profile is not shared by most comparator indole-1-acetic acid derivatives, which have been studied primarily for ALR2 inhibition alone. The combination of polyol pathway inhibition (via ALR2) and PPARγ modulation is of particular interest in diabetic complication research, where metabolic and inflammatory pathways converge. However, the PPARγ activity is described as 'rather low' by the authors, and no quantitative EC50 or Ki values are reported for PPARγ binding or activation, limiting the strength of this differentiation claim [1]. The effect of the hexanoic acid extension on PPARγ activity has not been investigated.

PPARγ Ligand Activity

Data to verify

Qualitatively confirmed, described as low

Scaffold enables dual‑target research tool for ALR2/PPARγ crosstalk; quantitative data lacking.

No EC₅₀ reported; hexanoic effect on PPARγ unknown.

Evidence Dimension	PPARγ ligand activity (luciferase reporter assay)
Target Compound Data	Confirmed PPARγ ligand activity (compound 1), described as 'rather low'; no quantitative EC50 reported [1]
Comparator Or Baseline	Unsubstituted indol-1-yl acetic acid (4a) and other comparators not tested for PPARγ activity in the same study
Quantified Difference	Not quantifiable from available data; qualitative differentiation only
Conditions	Luciferase reporter gene assay in PPARγ-expressing cells [1]

Why This Matters

The scaffold offers a starting point for dual-target pharmacology (ALR2 + PPARγ) that is not present in standard ALR2-selective indole-1-acetic acid comparators, relevant for research programs targeting diabetic complications with a multi-pathway approach.

• [1] Prnová, M.S., Majekova, M., Milackova, I., Diez-Dacal, B., Perez-Sala, D., Ceyhan, M.S., Banerjee, S. and Stefek, M. (2015) '[5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand', Acta Biochimica Polonica, 62(3), pp. 523–528. doi:10.18388/abp.2014_953. View Source

6-({[5-(Benzyloxy)-1H-indol-1-yl]acetyl}amino)hexanoic Acid: Application Scenarios

Aldose Reductase Inhibitor Lead Optimization

This compound is best deployed as a scaffold-extension probe in aldose reductase inhibitor programs. The parent 5-benzyloxy-indol-1-yl acetic acid has an established ALR2 IC50 of 0.7 µM and a selectivity factor of 7 over ALR1, validated in both human recombinant enzyme assays and ex vivo rat lens models [1]. The hexanoic acid extension allows systematic exploration of chain-length effects on potency, selectivity, and pharmacokinetic parameters, leveraging the crystallographically demonstrated binding mode of hexanoic acid within the aldose reductase active site (PDB 2IQ0) [2].

Polyol Pathway Modulation in Diabetic Complications

Given the demonstrated ex vivo efficacy of the 5-benzyloxy-indole-1-acetic acid scaffold in inhibiting sorbitol accumulation in isolated rat lenses [1], the target compound is suitable for advanced tissue-level pharmacological studies of diabetic complications (cataract, neuropathy, nephropathy). Its differentiated hexanoic acid tail may confer altered tissue distribution or cellular uptake relative to the acetic acid parent, providing a rationale for comparative tissue pharmacology studies.

Dual-Target ALR2/PPARγ Pathway Probe

The scaffold's dual ALR2 inhibition and PPARγ ligand activity [1], although the latter is quantitatively weak, makes the compound a useful chemical probe for investigating cross-talk between the polyol pathway and PPARγ-mediated metabolic and inflammatory signaling in cellular models of insulin resistance, adipose tissue dysfunction, and diabetic vascular complications.

Physicochemical Comparator for Indole-1-acetic Acid Series

With experimentally determined logP (2.99), logD (0.16), and PSA (116.7 Ų) , this compound serves as a reference point for profiling the impact of extended carboxylic acid linkers on solubility, permeability, and plasma protein binding within indole-1-acetic acid chemical series. It can be used in parallel artificial membrane permeability assays (PAMPA) and Caco-2 permeability studies alongside the shorter acetic acid analog to quantify chain-length effects.

Application

Selection Property

Validation Focus

ALR2 inhibitor lead optimization

5‑Benzyloxy pharmacophore + hexanoic extension

ALR2 potency & selectivity assays; chain‑length SAR

Polyol pathway research (complication models)

Ex vivo sorbitol accumulation inhibition evidence

Tissue‑level ALR2 inhibition; comparative uptake/distribution

Dual ALR2/PPARγ pathway probe

Confirmed ALR2 inhibition + weak PPARγ ligand activity

PPARγ reporter & signaling crosstalk assays

Physicochemical comparator for indole‑acetic acid series

Measured logP/logD/PSA + hexanoic chain effects

Permeability (PAMPA/Caco‑2) & solubility profiling

• [1] Prnová, M.S., Majekova, M., Milackova, I., Diez-Dacal, B., Perez-Sala, D., Ceyhan, M.S., Banerjee, S. and Stefek, M. (2015) '[5-(Benzyloxy)-1H-indol-1-yl]acetic acid, an aldose reductase inhibitor and PPARγ ligand', Acta Biochimica Polonica, 62(3), pp. 523–528. doi:10.18388/abp.2014_953. View Source
• [2] Steuber, H., Heine, A. and Klebe, G. (2006) 'Crystal structure of aldose reductase complexed with hexanoic acid', PDB ID: 2IQ0. doi:10.2210/pdb2IQ0/pdb. View Source